Cas no 2091542-88-8 (3-Fluoro-1-methyl-1H-pyrazole-4-sulfonyl chloride)

• Product Name: 3-Fluoro-1-methyl-1H-pyrazole-4-sulfonyl chloride
• CAS No: 2091542-88-8
• MF: C₄H₄ClFN₂O₂S
• MW: 198.603161811829
• CID: 6938562
• PubChem ID: 131422169
• Update Time: 2025-05-08

3-Fluoro-1-methyl-1H-pyrazole-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-1-methyl-1H-pyrazole-4-sulfonyl chloride
• 992-091-7
• AT47195
• 2091542-88-8
• 3-Fluoro-1-methyl-1H-pyrazole-4-sulfonyl chloride

• Inchi： 1S/C4H4ClFN2O2S/c1-8-2-3(4(6)7-8)11(5,9)10/h2H,1H3
• InChI Key： SDKIXNQBOIBXGC-UHFFFAOYSA-N
• SMILES： ClS(C1C(=NN(C)C=1)F)(=O)=O

Computed Properties

• Exact Mass: 197.9666044Da
• Monoisotopic Mass: 197.9666044Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 60.3Ų